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Abstract

This technical guide provides a comprehensive overview of 3,4-Dimethyldiphenylamine (CAS
No. 17802-36-7), a substituted diarylamine with emerging applications in materials science and
biochemical research. This document details its core chemical and physical properties, outlines
plausible synthetic methodologies, discusses its current and potential applications, and
provides a thorough review of its safety and toxicological profile. The content is structured to
serve as an essential resource for researchers, chemists, and drug development professionals
engaged in work involving aromatic amines and their derivatives.

Introduction and Chemical Identity

3,4-Dimethyldiphenylamine, also known by its synonym N-Phenyl-3,4-xylidine, is an aromatic
organic compound belonging to the diarylamine family. Structurally, it consists of an amine
group linking a phenyl ring and a 3,4-dimethylphenyl (xylyl) ring. Its unique electronic and
structural characteristics, imparted by the electron-donating methyl groups on one of the phenyl
rings, make it a compound of interest for various specialized applications. While not as widely
studied as its parent compound, diphenylamine, it holds potential in fields requiring tailored
electronic properties, such as in semiconductor materials and proteomics research.[1][2]
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The Chemical Abstracts Service (CAS) has assigned the number 17802-36-7 to 3,4-
Dimethyldiphenylamine.[1][2][3] This unique identifier is crucial for unambiguous identification

in chemical databases, regulatory submissions, and procurement.

Physicochemical Properties

The physical and chemical characteristics of a compound are fundamental to its application

and handling. 3,4-Dimethyldiphenylamine is typically a solid at room temperature, appearing

as a white to light yellow crystalline powder.[2][3] A summary of its key properties is presented

in Table 1.

Property Value Source(s)

CAS Number 17802-36-7 [1][2]

Molecular Formula Ci14H1sN [1114]

Molecular Weight 197.28 g/mol [1][2]

Appearance White to light yellow Be
powder/crystal

Melting Point 55-57°C [31[5]

Boiling Point 333.3 £ 11.0 °C (Predicted) [3][6]

Density 1.049 + 0.06 g/cm? (Predicted) [31[6]

Purity Typically >98.0% (GC) [2]
Store at room temperature in a

Storage dark place under an inert [3114]

atmosphere.

Structural Identifiers:

e Synonyms: N-Phenyl-3,4-xylidine, Phenyl(3,4-xylyl)amine[1][2]

e SMILES:Cclccc(Nc2ccecec2)cclCl2]

e InChl Key:ACWJKFBBRPYPLL-UHFFFAOY SA-N[2][3]
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Synthesis and Reaction Pathways

While specific, detailed industrial synthesis protocols for 3,4-Dimethyldiphenylamine are not
extensively published in peer-reviewed literature, its structure suggests that it can be
synthesized via established cross-coupling methodologies used for creating C-N bonds. The
most logical and widely applied methods for synthesizing diarylamines are the Buchwald-
Hartwig amination and the Ullmann condensation.

Proposed Synthesis Workflow: Buchwald-Hartwig
Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an
aryl halide or triflate and an amine. This method is favored for its high functional group
tolerance, relatively mild reaction conditions, and high yields. A plausible route for synthesizing
3,4-Dimethyldiphenylamine would involve the coupling of 3,4-dimethylaniline (3,4-xylidine)
with an activated phenyl ring, such as bromobenzene.

Core Reaction: 3,4-Dimethylaniline + Bromobenzene — 3,4-Dimethyldiphenylamine + HBr
Step-by-Step Protocol:

o Reactor Setup: An oven-dried, three-neck flask is equipped with a reflux condenser, a
magnetic stirrer, and a nitrogen inlet. The system is purged with an inert gas (Nitrogen or
Argon).

o Reagent Addition: To the flask, add 3,4-dimethylaniline (1.0 eq), bromobenzene (1.1 eq), a
palladium catalyst (e.g., Pdz(dba)s, 2 mol%), a phosphine ligand (e.g., BINAP, 4 mol%), and
a strong base (e.g., sodium tert-butoxide, 1.4 eq).

¢ Solvent Addition: Anhydrous toluene is added as the solvent.

o Reaction: The mixture is heated to reflux (typically 80-110°C) and stirred vigorously. The
reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

e Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature, diluted with a solvent like ethyl acetate, and washed with water and brine. The
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organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure. The crude product is then purified, typically by column chromatography on
silica gel, to yield pure 3,4-Dimethyldiphenylamine.

Starting Materials Catalytic System

3,4-Dimethylaniline Palladium Catalyst Phosphine Ligand Base
l (3,4-Xylidine) ] (Bmm"benze“e} l (e.g., Pd2(dba)s) ] (e.g., NaOtBu)

\4

Buchwald-Hartwig
Cross-Coupling

)
A

Reaction Work-up
(Extraction & Washing)

\4

Purification
(Column Chromatography)

Final Product:
3,4-Dimethyldiphenylamine

Click to download full resolution via product page

Caption: Proposed Buchwald-Hartwig synthesis workflow.

Alternative Route: Ullmann Condensation

The Ullmann condensation is a classic method involving a copper-catalyzed reaction between
an aryl halide and an amine, typically at higher temperatures than the Buchwald-Hartwig
reaction.[7] This could also be a viable, albeit often more demanding, pathway for production.
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Applications and Areas of Scientific Interest

The applications of 3,4-Dimethyldiphenylamine are primarily in specialized, high-value
sectors. Its properties are derived from the broader class of diphenylamines, which are known
for their antioxidant and stabilizing capabilities.[8][9]

» Semiconductor Materials: It is listed as a reagent for semiconductor materials.[2][10]
Diarylamines are often used as building blocks for organic light-emitting diodes (OLEDS),
hole-transporting materials, and organic photovoltaics due to their electron-rich nature and
ability to form stable radical cations.

» Biochemical Research: The compound is sold as a biochemical for proteomics research.[1]
While the specific mechanism of action in proteomics is not well-documented, aromatic
amines can be used as matrices in mass spectrometry or as probes for certain protein
interactions.

e Catalysis and Coordination Chemistry: As a secondary diarylamine, it has potential as a
ligand for transition metals in catalysis. The electron-donating methyl groups can modulate
the electronic properties of a metal center, influencing its catalytic activity. However, specific
documented applications in this area are currently limited.[11]

o Antioxidant Properties: Diphenylamine and its derivatives are widely used as industrial
antioxidants to prevent degradation in lubricants and polymers.[8][9] By analogy, 3,4-
Dimethyldiphenylamine is expected to exhibit similar radical-scavenging properties.

Safety, Handling, and Toxicology

A thorough understanding of the safety and toxicological profile is critical for handling 3,4-
Dimethyldiphenylamine in a research or industrial setting. It is classified as a hazardous
substance.

Hazard Identification and GHS Classification

According to available Safety Data Sheets (SDS), 3,4-Dimethyldiphenylamine is classified as
follows:
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» Acute Toxicity (Oral, Dermal, Inhalation): Category 3. It is toxic if swallowed, in contact with
skin, or if inhaled.

o Specific Target Organ Toxicity (Repeated Exposure): Category 2. May cause damage to
organs, specifically the kidney, liver, and spleen, through prolonged or repeated exposure.

e Aquatic Toxicity: Category 1 (Acute and Chronic). Very toxic to aquatic life with long-lasting
effects.

Hazard Statements:
e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.
o H373: May cause damage to organs through prolonged or repeated exposure.

e H410: Very toxic to aquatic life with long lasting effects.

Recommended Handling and Personal Protective
Equipment (PPE)

Given its toxicity, strict adherence to safety protocols is mandatory.

Handling Protocol

Engineering Controls } . Emergency Procedures Waste Disposal
(Fume Hood) e (Eyewash, Safety Shower) (Hazardous Waste Stream)

(Chemical—resistant Glovesj (Safety Goggles/j (Protective Clothing/j Respiratory Protection

(Nitrile, Neoprene) Face Shield Lab Coat (If dust is generated)

Click to download full resolution via product page

Caption: Essential safety and handling workflow.
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Precautionary Measures:

e Ventilation: Use only outdoors or in a well-ventilated area, preferably within a chemical fume
hood.

e Personal Hygiene: Wash skin thoroughly after handling. Do not eat, drink, or smoke when
using this product.

o Protective Gear: Wear protective gloves, protective clothing, and eye/face protection.[10]

e Environmental: Avoid release to the environment. Collect spillage.

Toxicological Profile

The toxicological properties have not been exhaustively investigated. However, absorption into
the body can lead to the formation of methemoglobin, which may cause cyanosis (a bluish
discoloration of the skin) with a potential onset delay of 2 to 4 hours. Symptoms of exposure
may include nausea and vomiting. Prolonged or repeated exposure can result in kidney and
liver injury. These effects are consistent with the known toxicology of other aromatic amines
and diphenylamine itself, which targets the red blood cell system and can cause changes in the
spleen, liver, and kidneys upon long-term exposure.[8]

Conclusion

3,4-Dimethyldiphenylamine is a specialized aromatic amine with a defined set of
physicochemical properties and significant potential in advanced materials and biochemical
applications. Its CAS number is 17802-36-7. While its use is not as widespread as some other
diarylamines, its utility in niche areas like organic electronics warrants further investigation. The
synthesis can be reliably achieved through modern catalytic cross-coupling reactions. However,
its significant toxicity necessitates stringent safety measures during handling, storage, and
disposal to protect both personnel and the environment. This guide serves as a foundational
resource for professionals working with this compound, consolidating key data to support safe
and effective research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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